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Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2-Amino-5-nitrobenzonitrile (CAS No: 17420-30-3). It is intended for
researchers, scientists, and professionals in drug development and fine chemical
manufacturing. This document consolidates key quantitative data into structured tables,
outlines detailed experimental protocols for its synthesis and analysis, and visualizes relevant
workflows. 2-Amino-5-nitrobenzonitrile is a versatile chemical intermediate, primarily utilized
in the synthesis of dyestuffs and as a building block for pharmaceutical compounds.[1] Its
molecular structure, featuring amino, nitro, and nitrile functional groups, imparts a versatile
reactivity profile that is crucial for the development of novel materials and active pharmaceutical
ingredients.[1][2]

Core Chemical and Physical Properties

2-Amino-5-nitrobenzonitrile is a yellow to brownish crystalline powder at room temperature.
[31[4][5][6] The presence of both electron-donating (amino) and electron-withdrawing (nitro,
nitrile) groups governs its chemical behavior and solubility.[2][4]
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Structural and General Data

Property Value Citation(s)

IUPAC Name 2-amino-5-nitrobenzonitrile [61[7]
2-Cyano-4-nitroaniline, 5-

Synonyms . N [31[71181[°]
Nitroanthranilonitrile

CAS Number 17420-30-3 [31[5118]1[9]

Molecular Formula C7HsN30:2 [B1I6]1[71[10]

Molecular Weight 163.13 g/mol [5II718111]
Yellow to brownish

Appearance 311415191
powder/crystal
MGCGMYPNXAFGFA-

InChl Key [31[8][11]
UHFFFAOYSA-N
Nclccc(cc1C#N)--INVALID-

SMILES [3][6][8]

LINK--=0

hvsicochemical :

Property Value Citation(s)
Melting Point 200-214 °C [31[61[81[9]
Density 1.3902 g/cm3 [4]
pKa -1.97 + 0.10 (Predicted) [3]

Readily Soluble: Acetone,

Chloroform, Benzene Slightly
Solubility Soluble: DMSO Sparingly [31141[12]

Soluble: Water, Ethanol
Insoluble: Hexane

Synthesis and Reactivity
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2-Amino-5-nitrobenzonitrile is a key intermediate in the synthesis of various organic
molecules, including azo dyes.[3] Its reactivity is defined by the interplay between its three
functional groups.

Synthesis Protocols

Several synthetic routes for 2-Amino-5-nitrobenzonitrile have been established.

Method 1: Dehydration of 5-nitroanthranilic acid amide This method involves the reaction of 5-
nitroanthranilic acid amide with a dehydrating agent like phosphorus oxychloride.

o Materials: 5-nitroanthranilic acid amide, phosphorus oxychloride, soda.

e Procedure: Add 1080 parts of phosphorus oxychloride to a mixture of 360 parts of 5-
nitroanthranilic acid amide and 36 parts of soda. Stir the mixture for 30 minutes at 70-85 °C.
After cooling, the precipitate is filtered, washed until neutral with methylene chloride and then
water, and subsequently dried. This process yields 2-Amino-5-nitrobenzonitrile.[13]

Method 2: From 2-chloro-5-nitrobenzonitrile This compound can be synthesized via the
reaction of 2-chloro-5-nitrobenzonitrile with ammonia.[3]

Method 3: From 6-nitroisatoic anhydride A newer synthetic route starts from 6-nitroisatoic
anhydride, which is converted to the target compound through reaction with ammonia,
subsequent treatment with phosgene, and final hydrolysis.[3]

General Synthesis Workflow

Dehydrating Agent
(e.g., POCI3)

Dehydration Reaction

Workup & Purification 4 n . o
(Filtration, Washing. DryingH—Am|no—5—n|trobenzon|tr||e)

Starting Material
(e.g., 5-Nitroanthranilic acid amide)
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Caption: A generalized workflow for the synthesis of 2-Amino-5-nitrobenzonitrile.

Analytical Characterization

Accurate analytical methods are essential for confirming the identity, purity, and quality of 2-
Amino-5-nitrobenzonitrile. The protocols below are generalized based on methods used for
structurally similar compounds and can be adapted.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for separating and identifying volatile compounds.

o Sample Preparation: Dissolve 1-5 mg of the compound in 1 mL of a suitable solvent (e.g.,
methanol, acetonitrile, or ethyl acetate). Perform serial dilutions to achieve a final
concentration of 1-10 pg/mL.[14]

e Instrumentation (Example):

o Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent non-polar
capillary column.[14]

o Inlet Temperature: 250°C.[14]
o Carrier Gas: Helium at a constant flow of 1.0 mL/min.[14]

o Oven Program: Initial temperature 100°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5
min).[14]

o lonization Mode: Electron lonization (El) at 70 eV.[14]
o Mass Range: m/z 50-300.[14]

o Data Analysis: The total ion chromatogram (TIC) is acquired to determine the retention time.
The resulting mass spectrum, showing a parent ion and characteristic fragment ions (e.g.,
m/z 133, 117, 116, 90, 63), is used for structural confirmation.[14]
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High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a primary technique for assessing purity.

o Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve it in a suitable
solvent like acetonitrile to a final concentration of 1 mg/mL. Filter the solution through a 0.45
pum syringe filter before injection.[15]

e Instrumentation (Example):
o Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).[15]

o Mobile Phase: A gradient of acetonitrile and water, often with 0.1% formic acid to improve
peak shape.[15][16]

o Flow Rate: 1.0 mL/min.[15]

o Detection: UV at 254 nm or the wavelength of maximum absorbance.[15]
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GC-MS Analytical Workflow
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Caption: A typical workflow for the analysis of 2-Amino-5-nitrobenzonitrile by GC-MS.

Biological Activity and Applications

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b098050?utm_src=pdf-body-img
https://www.benchchem.com/product/b098050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While primarily used as a chemical intermediate, recent studies have begun to explore the
biological activities of 2-Amino-5-nitrobenzonitrile.

Anticancer Potential

A study investigated the cytotoxic and proliferative effects of 2-Amino-5-nitrobenzonitrile on
the AGS human gastric adenocarcinoma cell line and healthy HUVEC (Human Umbilical Vein
Endothelial Cells).[17]

e Findings: High doses of the compound (50 pg/mL, 100 pg/mL, and 200 pug/mL)
demonstrated cytotoxic and antiproliferative properties against the AGS cancer cells. In
contrast, the compound did not show toxic effects on the healthy HUVEC cell line.[17]

e Implication: These results suggest that 2-Amino-5-nitrobenzonitrile may have anticancer
potential and warrants further investigation for cancer treatment.[17]

Experimental Protocol: Cytotoxicity Assessment

The study utilized several assays to evaluate the compound's biological effects.
e Cell Lines: AGS (cancer cell line) and HUVEC (healthy control cell line).[17]

o Compound Dosing: Cells were treated with various concentrations of 2-Amino-5-
nitrobenzonitrile (e.g., 12.5, 25, 50, 100, 200 pug/mL).[17]

e Assays:
o RTCA (Real-Time Cell Analyzer): Used to evaluate cell viability in real-time.[17]

o LDH (Lactate Dehydrogenase) Assay: Used to measure cytotoxicity by quantifying
membrane damage.[17]

o WST-1 (Water Soluble Tetrazolium Salts) Assay: Used to assess cell proliferation.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.solubilityofthings.com/2-amino-5-nitro-benzonitrile
https://m.chemicalbook.com/ProductMSDSDetailCB8482545_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8482545_EN.htm
https://www.thermofisher.com/order/catalog/product/B25416.22
https://www.thermofisher.com/order/catalog/product/B25416.22
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-nitrobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-nitrobenzonitrile
https://www.sigmaaldrich.com/KR/ko/product/aldrich/153494
https://www.tcichemicals.com/OP/en/p/A1314
https://www.tcichemicals.com/OP/en/p/A1314
https://www.scbt.com/p/2-amino-5-nitrobenzonitrile-17420-30-3
https://www.sigmaaldrich.com/JP/ja/product/aldrich/153494
https://www.benchchem.com/pdf/Technical_Guide_2_Amino_4_methoxy_5_nitrobenzonitrile.pdf
https://patents.google.com/patent/DE1957590B2/en
https://patents.google.com/patent/DE1957590B2/en
https://www.benchchem.com/pdf/Comparative_Analysis_of_2_Amino_4_methoxy_5_nitrobenzonitrile_and_its_Analogue_by_Mass_Spectrometry.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Analytical_Characterization_of_2_Amino_4_methoxy_5_nitrobenzonitrile.pdf
https://sielc.com/2-amino-5-nitrobenzonitrile
https://www.researchgate.net/publication/277014270_Determination_of_Cytotoxic_and_Proliferative_Effects_of_2-amino-5-nitrobenzonitrile_on_AGS_Cancer_Cell_Line
https://www.benchchem.com/product/b098050#physical-and-chemical-properties-of-2-amino-5-nitrobenzonitrile
https://www.benchchem.com/product/b098050#physical-and-chemical-properties-of-2-amino-5-nitrobenzonitrile
https://www.benchchem.com/product/b098050#physical-and-chemical-properties-of-2-amino-5-nitrobenzonitrile
https://www.benchchem.com/product/b098050#physical-and-chemical-properties-of-2-amino-5-nitrobenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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